Cas no 62875-07-4 (2-Methylbutane-1,2,4-triol)

2-Methylbutane-1,2,4-triol structure

2-Methylbutane-1,2,4-triol structure

Product Name:2-Methylbutane-1,2,4-triol

CAS No:62875-07-4

MF:C₅H₁₂O₃

MW:120.146982192993

MDL:MFCD18976145

CID:526363

PubChem ID:3017363

Update Time:2025-07-29

2-Methylbutane-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Butanetriol,2-methyl-
- 2-METHYL-1,2,4-BUTANETRIOL
- 2-methylbutane-1,2,4-triol
- (+/-)-2-methylbutane-1,2,4-triol
- 2-Methyl-1,2,4-butantriol
- 2-Methyl-1,4,5-butantriol
- 2-methyl-butane-1,2,4-triol
- AC1MI4MH
- AG-G-31780
- CTK5B6428
- EINECS 263-746-8
- 1,2,4-Butanetriol, 2-methyl-
- TRA0038646
- FCH1053080
- SCHEMBL28594
- SB84538
- AKOS024257954
- Z1238572721
- MFCD18976145
- NS00055839
- 62875-07-4
- AS-58672
- DTXSID80978612
- EN300-1706111
- XYHGSPUTABMVOC-UHFFFAOYSA-N
- DB-356259
- 2-Methylbutane-1,2,4-triol
- MDL： MFCD18976145
- Inchi： 1S/C5H12O3/c1-5(8,4-7)2-3-6/h6-8H,2-4H2,1H3
- InChI Key： XYHGSPUTABMVOC-UHFFFAOYSA-N
- SMILES： OC(C)(CO)CCO

Computed Properties

Exact Mass: 120.07866
Monoisotopic Mass: 120.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 64.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.7
XLogP3: -1.2

Experimental Properties

Density: 1.159
Boiling Point: 286.7°Cat760mmHg
Flash Point: 145.5°C
Refractive Index: 1.486
PSA: 60.69
LogP: -0.88790

2-Methylbutane-1,2,4-triol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M906995-1g	2-methylbutane-1,2,4-triol	62875-07-4	95%	1g	6,161.40	2021-05-17
eNovation Chemicals LLC	D955613-100mg	2-methylbutane-1,2,4-triol	62875-07-4	95%	100mg	$180	2024-06-07
eNovation Chemicals LLC	D955613-250mg	2-methylbutane-1,2,4-triol	62875-07-4	95%	250mg	$260	2024-06-07
eNovation Chemicals LLC	D955613-1g	2-methylbutane-1,2,4-triol	62875-07-4	95%	1g	$840	2024-06-07
eNovation Chemicals LLC	D606771-250mg	2-methylbutane-1,2,4-triol	62875-07-4	95%	250mg	$480	2024-06-05
eNovation Chemicals LLC	D606771-1g	2-methylbutane-1,2,4-triol	62875-07-4	95%	1g	$1920	2024-06-05
eNovation Chemicals LLC	D583002-250mg	2-methylbutane-1,2,4-triol	62875-07-4	95%	250mg	$500	2024-05-24
eNovation Chemicals LLC	D583002-1g	2-methylbutane-1,2,4-triol	62875-07-4	95%	1g	$1538	2024-05-24
Enamine	EN300-1706111-0.05g	2-methylbutane-1,2,4-triol	62875-07-4	95%	0.05g	$277.0	2023-09-20
Enamine	EN300-1706111-0.1g	2-methylbutane-1,2,4-triol	62875-07-4	95%	0.1g	$413.0	2023-09-20

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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

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5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

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